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Compound Focus: Vinpocetine N-Oxide

CAS No.: 109741-24-4

Cat. No.: S1535971

Established Metabolite of Vinpocetine

The recognized active metabolite of Vinpocetine is Apovincaminic Acid (AVA) [1] [2]. Pharmacokinetic

studies focus on AVA for determining the drug's concentration and activity in the body [2].

Metabolite Name Status Key Characteristics

Apovincaminic Acid Established active Primary de-esterified metabolite; population

(AVA) [1] [2] metabolite pharmacokinetic (PopPK) models developed for it [2].

Vinpocetine N-Oxide Not found in No available data on its formation, activity, or
literature pharmacokinetics.

Experimental Validation Pathways

For a compound to be validated as an active metabolite, specific experimental evidence is required. The

established approach for Vinpocetine's known metabolite involves:

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s1535971?utm_src=pdf-body
https://www.smolecule.com/products/s1535971?utm_src=pdf-interest
https://www.drugs.com/npp/vinpocetine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10610279/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10610279/
https://www.drugs.com/npp/vinpocetine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10610279/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10610279/
https://www.smolecule.com/products/s1535971?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

(Oral or Intravenous)

Sample Collection
(Plasma/Serum at timed intervals)

'

Analytical Detection
(High-Performance Liquid Chromatography - HPLC)

[Vinpocetine Administratior)

Metabolite Identification
(Mass Spectrometry)

e.g., Population PK for AVA

Activity Assessment
(In vitro and In vivo models)

Click to download full resolution via product page

[ Pharmacokinetic Modeling
( )

The standard methodology for metabolite identification and validation includes:

¢ Analytical Detection and Quantification: Researchers use high-performance liquid chromatography
(HPLC) to separate and quantify Vinpocetine and its metabolites in plasma samples [3] [2]. This
method is validated for specificity, accuracy, and precision.

¢ Pharmacokinetic Modeling: Population pharmacokinetic (PopPK) models are developed using
software like Monolix to characterize the absorption, distribution, and elimination of active
metabolites, as demonstrated for AVA [2].

¢ Activity Assessment: Putative active metabolites are tested in relevant pharmacological assays
(e.g., PDEL inhibition, anti-inflammatory models) to confirm biological activity [4].
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How to Proceed

The absence of data on Vinpocetine N-Oxide in published literature means it has not yet been characterized.

Your investigation may require:

¢ Primary Literature Search: Conduct a targeted search of chemical and pharmaceutical databases

for synthetic pathways or analytical data on this specific compound.
e Experimental Research: Consider in vitro metabolic incubation studies with liver microsomes or
hepatocytes, followed by high-resolution mass spectrometry to detect and identify novel metabolites.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s1535971?utm_src=pdf-body
https://www.smolecule.com/products/s1535971?utm_src=pdf-custom-synthesis
https://www.drugs.com/npp/vinpocetine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10610279/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5345962/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5766389/
https://www.smolecule.com/products/b1535971#validating-vinpocetine-n-oxide-as-active-metabolite
https://www.smolecule.com/products/b1535971#validating-vinpocetine-n-oxide-as-active-metabolite
https://www.smolecule.com/products/b1535971#validating-vinpocetine-n-oxide-as-active-metabolite
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1535971?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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